Cas no 256-07-5 (5-Oxa-1-azatricyclo[5.4.0.03,9]undecane(8CI,9CI))

• Product name: 5-Oxa-1-azatricyclo[5.4.0.03,9]undecane(8CI,9CI)
• CAS No: 256-07-5
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 275483
• PubChem ID: 71358883

5-Oxa-1-azatricyclo[5.4.0.03,9]undecane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-1-azatricyclo[5.4.0.03,9]undecane(8CI,9CI)
• 4-Oxa-1-azatricyclo[4.3.1.12,7]undecane
• CTK1A5433
• DTXSID50782809
• 256-07-5
• 5-Oxa-1-azatricyclo[5.4.0.0~3,9~]undecane

• Inchi： InChI=1S/C9H15NO/c1-2-10-4-8-5-11-6-9(10)3-7(1)8/h7-9H,1-6H2
• InChI Key： CDKHMJCSZVJHNB-UHFFFAOYSA-N
• SMILES： O1CC2C3CC(N(CC3)C2)C1

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 12.47